Cas no 2249642-29-1 (Tert-butyl N-[(3-chloroimidazo[1,2-a]pyridin-2-yl)methyl]carbamate)

• Product Name: Tert-butyl N-[(3-chloroimidazo[1,2-a]pyridin-2-yl)methyl]carbamate
• CAS No: 2249642-29-1
• MF: C₁₃H₁₆ClN₃O₂
• MW: 281.738041877747
• CID: 6583814
• PubChem ID: 136572728
• Update Time: 2025-05-26

Tert-butyl N-[(3-chloroimidazo[1,2-a]pyridin-2-yl)methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl N-[(3-chloroimidazo[1,2-a]pyridin-2-yl)methyl]carbamate
• tert-butyl N-({3-chloroimidazo[1,2-a]pyridin-2-yl}methyl)carbamate
• Z3027211119
• AKOS034130239
• 2249642-29-1
• EN300-6717365
• CHEMBL5016529

• Inchi： 1S/C13H16ClN3O2/c1-13(2,3)19-12(18)15-8-9-11(14)17-7-5-4-6-10(17)16-9/h4-7H,8H2,1-3H3,(H,15,18)
• InChI Key： PUEDOCJYIMJNTQ-UHFFFAOYSA-N
• SMILES： ClC1=C(CNC(=O)OC(C)(C)C)N=C2C=CC=CN21

Computed Properties

• Exact Mass: 281.0931045g/mol
• Monoisotopic Mass: 281.0931045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 55.6Ų

Additional information on Tert-butyl N-[(3-chloroimidazo[1,2-a]pyridin-2-yl)methyl]carbamate

Introduction to Tert-butyl N-[(3-chloroimidazo[1,2-a]pyridin-2-yl)methyl]carbamate (CAS No. 2249642-29-1)

Tert-butyl N-[(3-chloroimidazo[1,2-a]pyridin-2-yl)methyl]carbamate, with the CAS number 2249642-29-1, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a tert-butyl group and a complex heterocyclic system, specifically the 3-chloroimidazo[1,2-a]pyridin-2-yl moiety, makes this molecule a promising candidate for further investigation.

The chemical structure of Tert-butyl N-[(3-chloroimidazo[1,2-a]pyridin-2-yl)methyl]carbamate consists of a carbamate functional group attached to a substituted imidazopyridine ring. The carbamate group is known for its versatility in pharmaceutical applications, often serving as a key moiety in the synthesis of bioactive molecules. The imidazopyridine ring, on the other hand, is a nitrogen-containing heterocycle that has been extensively studied for its role in various biological processes.

Recent research in medicinal chemistry has highlighted the importance of heterocyclic compounds in the development of new therapeutic agents. The 3-chloroimidazo[1,2-a]pyridin-2-yl group in Tert-butyl N-[(3-chloroimidazo[1,2-a]pyridin-2-yl)methyl]carbamate is particularly interesting because it combines the properties of both imidazole and pyridine rings. This dual functionality can lead to enhanced binding affinity and selectivity when interacting with biological targets.

In addition to its structural features, Tert-butyl N-[(3-chloroimidazo[1,2-a]pyridin-2-yl)methyl]carbamate has shown potential in various pharmacological contexts. Studies have indicated that compounds with similar structural motifs may exhibit activity against a range of diseases, including cancer and infectious disorders. The tert-butyl group, while not directly involved in biological activity, contributes to the overall stability and solubility of the molecule, making it more amenable for further derivatization and optimization.

The synthesis of Tert-butyl N-[(3-chloroimidazo[1,2-a]pyridin-2-yl)methyl]carbamate involves multi-step organic reactions that require careful control of reaction conditions. The introduction of the chloro substituent on the imidazopyridine ring is a critical step that influences the compound's reactivity and biological properties. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity.

One of the most compelling aspects of Tert-butyl N-[(3-chloroimidazo[1,2-a]pyridin-2-yl)methyl]carbamate is its potential as a scaffold for drug discovery. By modifying various functional groups within the molecule, researchers can explore different pharmacological profiles and identify novel therapeutic agents. The combination of computational modeling and experimental validation has been instrumental in understanding how structural changes affect biological activity.

The role of computational chemistry in studying Tert-butyl N-[(3-chloroimidazo[1,2-a]pyridin-2-yl)methyl]carbamate cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided valuable insights into the compound's interactions with biological targets. These studies have helped to rationalize experimental observations and guide the design of more effective derivatives.

In conclusion, Tert-butyl N-[(3-chloroimidazo[1,2-a]pyridin-2-yl)methyl]carbamate represents an exciting area of research within pharmaceutical chemistry. Its unique structural features and potential applications make it a valuable compound for further investigation. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in the development of new medicines.